2-[(3-methylphenoxy)methyl]-N-[3-(1H-tetrazol-1-yl)phenyl]furan-3-carboxamide

• IUPAC Name: 2-[(3-methylphenoxy)methyl]-N-[3-(tetrazol-1-yl)phenyl]furan-3-carboxamide
• InChI: InChI=1S/C20H17N5O3/c1-14-4-2-7-17(10-14)28-12-19-18(8-9-27-19)20(26)22-15-5-3-6-16(11-15)25-13-21-23-24-25/h2-11,13H,12H2,1H3,(H,22,26)
• InChI Key: QNEGNRFUTWAPNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=C(C=CO2)C(=O)NC3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

2-[(3-methylphenoxy)methyl]-N-[3-(1H-tetrazol-1-yl)phenyl]furan-3-carboxamide, also known as TAK-659, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound has been shown to have promising results in preclinical studies, and its mechanism of action has been extensively investigated.

Scientific Research Applications

Antiprotozoal Agents

2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, a compound related to 2-[(3-methylphenoxy)methyl]-N-[3-(1H-tetrazol-1-yl)phenyl]furan-3-carboxamide, demonstrates strong DNA affinities and significant in vitro activity against T. b. rhodesiense and P. falciparum. This highlights its potential as an antiprotozoal agent with excellent in vivo activity in a trypanosomal mouse model (Ismail et al., 2004).

Antidepressant and Antianxiety Properties

Novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, related to the compound , have been synthesized and shown to exhibit significant antidepressant and antianxiety activities. This suggests potential applications in the treatment of mental health disorders (Kumar et al., 2017).

Antimicrobial Properties

Compounds structurally related to 2-[(3-methylphenoxy)methyl]-N-[3-(1H-tetrazol-1-yl)phenyl]furan-3-carboxamide have demonstrated promising antimicrobial properties. This includes the synthesis and evaluation of derivatives showing activity against various microbial strains, indicating potential use in antimicrobial therapies (Talupur et al., 2021).

Dye-Sensitized Solar Cells

Phenothiazine derivatives with various conjugated linkers, including furan, have been synthesized and used in dye-sensitized solar cells. One derivative with a furan conjugated linker showed a significant improvement in solar energy-to-electricity conversion efficiency, suggesting the potential of such compounds in solar cell applications (Kim et al., 2011).

Bio-imaging Applications

A phenoxazine-based fluorescence chemosensor, incorporating a furan-2-carboxamide group, has been developed for the detection of Cd2+ and CN− ions. This sensor demonstrated potential for bio-imaging applications in live cells and zebrafish larvae, indicating the potential of related compounds in biological and environmental monitoring (Ravichandiran et al., 2020).